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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Bis(2-
propylheptyl) Phthalate-d4, a deuterated internal standard crucial for accurate quantification
in various analytical applications. Ensuring the isotopic purity of such standards is paramount
for the reliability and reproducibility of experimental results.

Quantitative Data Summary

The chemical and isotopic purity specifications for Bis(2-propylheptyl) Phthalate-d4 are
critical for its function as an internal standard. The following table summarizes the typical data
found for this compound.

Parameter Value Source

Chemical Formula C28H42D404 Manufacturer's Specification
Molecular Weight 450.7 g/mol Calculated

Deuterium Incorporation 4 atoms Structural Information
Isotopic Purity >98 atom % D Representative Data[1]
Chemical Purity >99% Representative Data
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Molecular Structure and Deuteration

The deuterium atoms in Bis(2-propylheptyl) Phthalate-d4 are located on the phthalate ring,
providing a stable isotopic label.

Workflow for Isotopic Purity Determination

Isotopic Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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